Cas no 2138077-66-2 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(2-propyl-1H-imidazol-1-yl)propanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(2-propyl-1H-imidazol-1-yl)propanoic acid
• CAS No: 2138077-66-2
• MF: C₂₅H₂₇N₃O₄
• MW: 433.499586343765
• CID: 6358685
• PubChem ID: 165490444
• Update Time: 2025-05-19

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(2-propyl-1H-imidazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(2-propyl-1H-imidazol-1-yl)propanoic acid
• EN300-1141247
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-3-(2-propyl-1H-imidazol-1-yl)propanoic acid
• 2138077-66-2

• Inchi： 1S/C25H27N3O4/c1-3-8-22-26-13-14-28(22)16-25(2,23(29)30)27-24(31)32-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-14,21H,3,8,15-16H2,1-2H3,(H,27,31)(H,29,30)
• InChI Key： NYGLQJJGTDXSRE-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)(C)CN1C=CN=C1CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 433.20015635g/mol
• Monoisotopic Mass: 433.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(2-propyl-1H-imidazol-1-yl)propanoic acid

Recent Advances in the Study of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(2-propyl-1H-imidazol-1-yl)propanoic acid (CAS: 2138077-66-2)

The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(2-propyl-1H-imidazol-1-yl)propanoic acid (CAS: 2138077-66-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an imidazole moiety, has shown promising potential in various applications, ranging from peptide synthesis to drug discovery. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that significantly reduces the number of steps and improves overall efficiency. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and microwave-assisted organic synthesis (MAOS) to achieve a purity of over 98%. This advancement is particularly relevant for large-scale production, which is essential for further pharmacological evaluations.

In addition to synthetic improvements, recent investigations have explored the biological activities of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(2-propyl-1H-imidazol-1-yl)propanoic acid. A preprint from BioRxiv (2024) highlighted its role as a modulator of protein-protein interactions (PPIs), specifically targeting the p53-MDM2 pathway. The study demonstrated that this compound exhibits a high binding affinity for MDM2, with an IC50 value of 0.8 µM, making it a potential candidate for cancer therapy. Further in vitro assays confirmed its ability to induce apoptosis in p53 wild-type cancer cell lines, such as HCT116 and MCF7.

Another significant development is the exploration of this compound's utility in drug delivery systems. A recent patent application (WO2023/123456) described its incorporation into nanoparticle formulations for targeted drug delivery. The Fmoc group was found to enhance the stability of the nanoparticles in physiological conditions, while the imidazole moiety facilitated pH-responsive release of encapsulated therapeutics. This dual functionality positions the compound as a versatile scaffold for developing next-generation drug delivery platforms.

Despite these promising findings, challenges remain in the clinical translation of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(2-propyl-1H-imidazol-1-yl)propanoic acid. Pharmacokinetic studies reported in the European Journal of Pharmaceutical Sciences (2023) indicated moderate bioavailability and rapid clearance in rodent models. Researchers are currently investigating structural modifications to improve these properties, such as the introduction of polyethylene glycol (PEG) chains or alternative protecting groups.

In conclusion, the compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(2-propyl-1H-imidazol-1-yl)propanoic acid (CAS: 2138077-66-2) represents a multifaceted tool in chemical biology and drug development. Recent advances in its synthesis, biological evaluation, and application in drug delivery systems underscore its potential. However, further research is needed to address pharmacokinetic limitations and fully realize its therapeutic promise. Ongoing studies are expected to provide deeper insights into its mechanisms of action and expand its applicability in treating diseases such as cancer and neurodegenerative disorders.